Benzo[b]thiophene-3-carboxaldehyde

• IUPAC Name: 1-benzothiophene-3-carbaldehyde
• InChI: InChI=1S/C9H6OS/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-6H
• InChI Key: WDJLPQCBTBZTRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C=O
• Molecular Formula: C9H6OS
• DSSTOX Substance ID: DTXSID70280832
• Molecular Weight: 162.21 g/mol
• CAS RN: 5381-20-4

Description

Benzo[b]thiophene-3-carboxaldehyde, also known as Thianaphthene-3-carboxaldehyde, can be synthesized from 3-methyl-benzo[b]thiophene.

Synthesis Analysis

This compound undergoes phosphine-free palladium coupling with aryl halides to form 2-arylbenzo[b]thiophenes.

Molecular Structure Analysis

The molecular structure of Benzo[b]thiophene-3-carboxaldehyde is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

Benzo[b]thiophene-3-carboxaldehyde has been used in the synthesis of heteroaryl chalcones. The molecules show weak intermolecular C–H···O interactions utilizing the keto group in addition to hydrogen bonding including hydroxyl and amino groups.

Physical And Chemical Properties Analysis

The boiling point of Benzo[b]thiophene-3-carboxaldehyde is 166 °C/20 mmHg, and its melting point is 53-57 °C.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of benzo[b]thiophene-3-carbaldehyde, focusing on unique applications:

Synthesis of Anthra[2,3-b7,6-b′]bis[1benzothiophenes (ABBTs)]

.

Organic Semiconductor Development

.

Biological Activity Studies

.

Thermal Stability Analysis

.

Anti-microbial Properties

.

Safety and Hazards

When handling Benzo[b]thiophene-3-carboxaldehyde, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.

Future Directions

Benzo[b]thiophene-3-carboxaldehyde may be used as a starting material in the multi-step synthesis of anthra[2,3-b:7,6-b′]bis[1benzothiophenes (ABBTs). It may also be used in the synthesis of 6-(N,N-dimethylamino)-2-(benzo[b]thiophen-3-yl)quinazolin-4-one and 6-(pyrrolidin-1-yl)-2-(benzo[b]thiophen-3-yl)quinazolin-4-one.

Mechanism of Action

Target of Action

Benzo[b]thiophene-3-carbaldehyde, also known as 1-benzothiophene-3-carbaldehyde or Benzo[b]thiophene-3-carboxaldehyde, is a biochemical reagent It is often used as a starting material in the synthesis of various organic compounds , suggesting that its targets could be diverse depending on the specific context of its use.

Mode of Action

It is known to undergo phosphine-free palladium coupling with aryl halides to form 2-arylbenzo[b]thiophenes . This suggests that it may interact with its targets through a mechanism involving palladium-catalyzed coupling reactions.

Biochemical Pathways

Given its role as a starting material in the synthesis of various organic compounds , it is likely involved in a wide range of biochemical pathways.

Pharmacokinetics

It is known that the compound is a solid at room temperature , which could influence its bioavailability and pharmacokinetics.

Result of Action

Its role as a starting material in the synthesis of various organic compounds suggests that its effects could be diverse and highly dependent on the specific context of its use.

Synthesis routes and methods I

Procedure details

To a solution of 17 ml of a 1.6M solution of n-butyl lithium in hexane and 100 ml of dry diethyl ether at -70° C. was added a solution of 5.3 g of 3-bromobenzo[b]thiophene in 65 ml of diethyl ether. After stirring for about 30 minutes, 2.2 ml of dry dimethylformamide in 2.5 ml of dry diethyl ether were added. The mixture was stirred for about 3.5 hours at -70° C., and then allowed to warm to -5° C. Approximately 100 ml of 1N hydrochloric acid were added and the reaction mixture was stirred at 0° C. for 15 minutes. The layers were separated and the aqueous layer was extracted with one liter of ether. The organic extracts were combined, dried over magnesium sulfate, and evaporated in vacuo. The resulting oil was held at 0° C. overnight at which time an orange solid had formed. Approximately 4.6 g of this solid was recovered and identified by proton NMR to be the desired subtitle carboxaldehyde intermediate. The carboxaldehyde intermediate was used without further purification.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a solution of benzothiophene (1.08 g, 8.0 mmol) in carbon disulfide (20 mL) at 0° C. was added titanium tetrachloride (3 mL, 27.3 mmol) followed by dichloromethyl n-butyl ether (1.24 g, 7.9 mmol) slowly dropwise. The reaction mixture was warmed to 25° C. and stirred for 1.5 h. The reaction was quenched with conc. hydrochloric acid solution (1 mL), diluted with chloroform (60 mL) and washed with water (50 mL), saturated sodium bicarbonate solution (2×30 mL) and brine (30 mL). The organic layer was dried (MgSO4), filtered, concentrated and flash chromatographed (silica gel, 2.5-5% diethyl ether in petroleum ether) to afford benzothiophene-3-carboxaldehyde (195 mg, 15% yield) as a yellow solid.

Q & A

Q1: What are the common synthetic applications of benzo[b]thiophene-3-carboxaldehyde?

A1: Benzo[b]thiophene-3-carboxaldehyde serves as a valuable precursor in various synthetic transformations. It readily undergoes typical aldehyde reactions like oxidation, reduction, and condensation reactions, making it suitable for synthesizing diverse derivatives. For instance, it is employed in synthesizing chalcones [], hydantoin derivatives [], and other complex heterocyclic systems []. Additionally, it serves as a starting material for preparing benzo[b]thiophene-3-carboxylic acids [].

Q2: How is the structure of benzo[b]thiophene-3-carboxaldehyde confirmed?

A2: The structure of this compound can be confirmed using a combination of analytical techniques. These include:

• Melting point determination: Provides information about the compound's purity. []
• Elemental analysis: Confirms the elemental composition and purity. []
• Mass Spectrometry (ESI-MS): Determines the molecular weight and fragmentation pattern. []
• Infrared Spectroscopy (IR): Identifies functional groups present in the molecule. []
• Nuclear Magnetic Resonance Spectroscopy (NMR - 1H and 13C): Provides detailed information about the structure and connectivity of atoms within the molecule. []

Q3: Can benzo[b]thiophene-3-carboxaldehyde participate in metal-catalyzed reactions?

A3: Yes, it has been successfully employed in ruthenium(ii)-catalyzed reactions. Specifically, it acts as a substrate for regioselective direct C4- and C5-diamidation reactions using dioxazolones. This methodology allows for the efficient installation of two amide groups onto the benzene ring of the compound. []

Q4: Are there computational studies investigating benzo[b]thiophene-3-carboxaldehyde?

A4: Yes, density functional theory (DFT) studies have been conducted to investigate reaction mechanisms involving benzo[b]thiophene-3-carboxaldehyde. These studies provide a deeper understanding of regioselectivity observed in reactions such as the aforementioned ruthenium(ii)-catalyzed diamidation. []

Q5: Can you elaborate on the biological activity associated with derivatives of benzo[b]thiophene-3-carboxaldehyde?

A5: While the provided research focuses on the synthetic utility of benzo[b]thiophene-3-carboxaldehyde, some derivatives exhibit interesting biological properties. For example, condensation products of benzo[b]thiophene-3-carboxaldehyde and tetraethylenepentamine have potential applications as probes. [] Further research is ongoing to explore the full potential of these and other derivatives in biological systems.